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Abstract
Mahmoodin is a naturally occurring tetranortriterpenoid, a class of complex chemical

compounds known as limonoids, isolated from the oil of the Neem tree (Azadirachta indica)[1]

[2][3]. First described in 1992, its structure was elucidated through extensive spectral

analysis[1][3]. Mahmoodin has demonstrated significant antibacterial properties against a

range of Gram-positive and Gram-negative bacteria, marking it as a compound of interest for

further investigation in drug development[1][3]. This document provides a comprehensive

overview of the chemical structure of Mahmoodin, a summary of the methodologies used for

its isolation and structural determination, and a review of its known biological activities.

Chemical Structure and Properties
Mahmoodin is a complex limonoid characterized by a highly oxygenated and modified

triterpene skeleton. Its identity has been unequivocally established through spectroscopic

methods and is supported by the following structural details.

Systematic Identification
IUPAC Name: [(1R,4bR,5R,6aR,10aR,10bR,12aR)-1-(furan-3-yl)-1-(2-

hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-5,6,6a,10b,11,12-

hexahydronaphtho[2,1-f]isochromen-5-yl] acetate[4].
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Synonyms: 17-Glycolyldeoxygedunin[4].

Molecular Formula: C₃₀H₃₈O₈[4].

SMILES String: CC(=O)O[C@@H]1C[C@@H]2--INVALID-LINK--C2(C)C)

([C@@H]3[C@@]1(C4=CC(=O)O--INVALID-LINK--C)(C5=COC=C5)OCCO)C)C[4].

Physicochemical Data
The following table summarizes key quantitative data for Mahmoodin.

Property Value Source

Molecular Weight 526.6 g/mol PubChem[4]

Exact Mass 526.25666817 Da PubChem[4]

CAS Number 140163-23-1 PubChem[4]

UV Maxima (in MeOH) 210 nm, 237 nm Siddiqui et al., 1992

Experimental Protocols
The isolation and structural elucidation of Mahmoodin were first reported by Siddiqui et al. in

the Journal of Natural Products (1992). While the full, detailed experimental parameters are

contained within the original publication, this section outlines the established workflow based

on the available abstracts and standard practices in natural product chemistry.

General Workflow for Isolation and Identification
The process of isolating and identifying a novel natural product like Mahmoodin follows a

multi-step procedure, beginning with extraction from the source material and culminating in

detailed structural analysis.
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General workflow for natural product isolation.
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Isolation from Azadirachta indica
Mahmoodin was isolated from Neem oil alongside seven other known tetranortriterpenoids,

including gedunin and nimbin[1][3]. The general procedure involves:

Extraction: The crude Neem oil is subjected to solvent extraction to partition the constituents

based on polarity.

Chromatography: The resulting extract is then subjected to multiple rounds of column

chromatography, likely using silica gel as the stationary phase, with a gradient of solvents to

separate the complex mixture of limonoids.

Purification: Fractions containing compounds of interest are further purified using techniques

such as preparative Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC) to yield pure Mahmoodin.

Structure Elucidation
The molecular structure of Mahmoodin was determined using a combination of spectroscopic

techniques[1][3]:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) and Ultraviolet (UV) Spectroscopy: To identify key functional groups and

conjugated systems. For Mahmoodin, UV maxima were observed at 210 and 237 nm[5].

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the cornerstone of

structure elucidation. Experiments such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation) were used to piece together the carbon skeleton and the placement of protons

and functional groups.

Circular Dichroism (CD) Spectroscopy: The absolute configuration of the stereocenters in

Mahmoodin was established by comparing its CD spectrum with those of known

tetranortriterpenoids[1][3].

Biological Activity and Mechanism of Action
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Antibacterial Activity
Mahmoodin has been reported to exhibit significant antibacterial activity against various Gram-

positive and Gram-negative organisms[1][3]. However, specific quantitative data, such as

Minimum Inhibitory Concentration (MIC) values against a panel of bacteria, are not readily

available in the surveyed literature. This represents a critical data gap and a key area for future

research to quantify its potency and spectrum of activity.

Interestingly, a 2016 study found that the closely related limonoid, gedunin, had no effect on the

viability of Helicobacter pylori at the concentrations tested[6]. This suggests that the

antibacterial activity of these compounds may be specific to certain bacterial species and that

the unique structural features of Mahmoodin, namely the 17-glycolyldeoxy group, may be

crucial for its bioactivity.

Potential Signaling Pathways: Insights from Gedunin
While the precise molecular mechanism and signaling pathways affected by Mahmoodin's

antibacterial action have not been elucidated, studies on the structurally similar compound

gedunin offer valuable insights. Gedunin has been shown to possess potent anti-inflammatory

and antiseptic properties. In a study on lipopolysaccharide (LPS)-induced sepsis in rats,

gedunin was found to attenuate the HMGβ1/NLRP3/NF-κB signaling pathway[4]. This pathway

is a critical component of the inflammatory response.

The inhibition of this pathway by gedunin suggests a potential mechanism that could be

explored for Mahmoodin, as bacterial infections often trigger a strong inflammatory response.
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Anti-inflammatory signaling pathway inhibited by Gedunin.

Conclusion and Future Directions
Mahmoodin is a structurally defined tetranortriterpenoid from A. indica with established

antibacterial potential. While its chemical properties are well-documented, significant

opportunities for further research exist. Key areas for future investigation include:
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Quantitative Antibacterial Studies: Determining the MIC and Minimum Bactericidal

Concentration (MBC) of Mahmoodin against a broad panel of clinically relevant bacteria is

essential to understand its therapeutic potential.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways through which Mahmoodin exerts its antibacterial effects.

Pharmacokinetic and Toxicological Profiling: In vivo studies are required to assess the

absorption, distribution, metabolism, excretion (ADME), and safety profile of Mahmoodin.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of

Mahmoodin could lead to the development of more potent and selective antibacterial

agents.

The unique structure and promising bioactivity of Mahmoodin make it a compelling lead

compound for the development of new antibacterial therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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